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Compound of Interest

Compound Name: 3-Phenoxypropanehydrazide

CAS No.: 95885-09-9

Cat. No.: B3014606 Get Quote

Abstract
This application note details a robust, two-step protocol for the synthesis of 3-
Phenoxypropanehydrazide (CAS 35303-31-0), a critical intermediate in the development of

heterocyclic pharmaceuticals and agrochemicals. The method utilizes a base-catalyzed

Michael addition of phenol to ethyl acrylate, followed by hydrazinolysis. This modular approach

prioritizes atom economy, scalability, and safety, providing a high-purity product suitable for

downstream cyclization reactions (e.g., formation of 1,2,4-triazoles or oxadiazoles).

Introduction & Retrosynthetic Analysis
3-Phenoxypropanehydrazide serves as a versatile "linker" scaffold, introducing a

phenoxyethyl moiety into bioactive molecules. Its synthesis is best approached via the Michael

Addition-Hydrazinolysis pathway. This route avoids the use of corrosive acid chlorides and toxic

beta-propiolactone, utilizing instead the commercially available and cost-effective ethyl

acrylate.

Retrosynthetic Logic
Target: 3-Phenoxypropanehydrazide (

).[1]

Disconnection: Scission of the amide (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3014606?utm_src=pdf-interest
https://www.benchchem.com/product/b3014606?utm_src=pdf-body
https://www.benchchem.com/product/b3014606?utm_src=pdf-body
https://www.benchchem.com/product/b3014606?utm_src=pdf-body
https://www.benchchem.com/product/b3014606?utm_src=pdf-body
https://aldlab.com/demo/productShow_id_139121.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3014606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


) bond reveals the ester precursor.

Intermediate: Ethyl 3-phenoxypropionate.

Precursors: Phenol and Ethyl Acrylate (via

bond formation).

Safety & Precautions (Critical)
Reagent Hazard Class Handling Protocol

Hydrazine Hydrate Carcinogen, Corrosive, Toxic

Use ONLY in a fume hood.

Double-glove

(Nitrile/Neoprene). Quench

spills with dilute hypochlorite.

Phenol Corrosive, Systemic Toxin

Rapidly absorbed through skin.

Wear face shield and chemical

apron. Have PEG-300 or water

shower available immediately.

Ethyl Acrylate Flammable, Sensitizer

Lachrymator. Store cold. Use

in well-ventilated area to avoid

polymerization.

Sodium Ethoxide Corrosive, Moisture Sensitive
Keep bottle tightly sealed.

Reacts violently with water.

Reagents & Equipment
Reagents: Phenol (>99%), Ethyl Acrylate (stabilized), Sodium Ethoxide (21% in EtOH or

solid), Hydrazine Hydrate (80% or 64% aq.), Ethanol (absolute), Dichloromethane (DCM),

Sodium Hydroxide (1N NaOH), Sodium Sulfate (

).

Equipment: 3-neck Round Bottom Flask (250 mL), Reflux Condenser, Magnetic

Stirrer/Hotplate, Addition Funnel, Rotary Evaporator, Vacuum Filtration Setup.
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Experimental Protocol
Step 1: Synthesis of Ethyl 3-Phenoxypropionate
(Intermediate)
This step utilizes the Michael addition, where the phenoxide anion attacks the

-carbon of the

-unsaturated ester.

Reaction:

Setup: Equip a 250 mL 3-neck flask with a magnetic stir bar, reflux condenser, and addition

funnel. Flush with nitrogen.[1][2]

Solubilization: Add Phenol (9.4 g, 100 mmol) and Absolute Ethanol (50 mL). Stir until

dissolved.

Catalyst Addition: Add Sodium Ethoxide (0.68 g, 10 mmol) or 3-4 mL of 21% NaOEt solution.

Stir for 10 minutes to generate the phenoxide in situ.

Addition: Add Ethyl Acrylate (12.0 g, 120 mmol) dropwise via the addition funnel over 30

minutes. The reaction is exothermic; control rate to maintain gentle warmth.

Reflux: Heat the mixture to reflux (

) for 6–8 hours. Monitor by TLC (Hexane:EtOAc 4:1) until phenol is consumed.

Workup:

Cool to room temperature.

Concentrate under reduced pressure to remove ethanol and excess ethyl acrylate.

Dissolve residue in DCM (100 mL).

Wash 1: 1N NaOH (2 x 50 mL) to remove unreacted phenol (Critical for purity).
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Wash 2: Brine (50 mL).

Dry organic layer over anhydrous

, filter, and concentrate.

Yield: Expect a colorless to pale yellow oil (approx. 15–17 g, 80–90% yield).

Step 2: Hydrazinolysis to 3-Phenoxypropanehydrazide
The ester intermediate undergoes nucleophilic acyl substitution with hydrazine.

Reaction:

Setup: Clean 250 mL flask with reflux condenser.

Mixing: Dissolve Ethyl 3-phenoxypropionate (10.0 g, 51.5 mmol) (from Step 1) in Absolute

Ethanol (30 mL).

Reagent Addition: Add Hydrazine Hydrate (5.0 mL, ~100 mmol) slowly. Note: Excess

hydrazine drives the equilibrium to the product.

Reflux: Heat to reflux for 4–6 hours.

Crystallization:

Cool the mixture slowly to room temperature. The product often crystallizes

spontaneously.

If no precipitate forms, concentrate the solution to half volume and cool in an ice bath (

) for 1 hour.

Isolation: Filter the white solid under vacuum.

Washing: Wash the filter cake with cold ethanol (10 mL) followed by cold diethyl ether (20

mL) to remove hydrazine traces.

Drying: Dry in a vacuum desiccator over
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or silica gel.

Yield: Expect white crystals (approx. 7–8 g, 75–85% yield).

Visualization of Workflows
Synthesis Workflow

Phenol + Ethyl Acrylate Step 1: Michael Addition
(NaOEt, Reflux 6h)

Ethyl 3-phenoxypropionate
(Oil)

 Workup (NaOH wash) Step 2: Hydrazinolysis
(N2H4, Reflux 4h)

Crude Hydrazide
(Precipitate)

 Cool to 0°C Filtration & Wash
(Cold EtOH/Ether)

3-Phenoxypropanehydrazide
(White Solid)

Click to download full resolution via product page

Figure 1: Step-by-step process flow for the synthesis of 3-Phenoxypropanehydrazide.

Reaction Mechanism
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Step 1: Michael Addition

Step 2: Hydrazinolysis

Phenoxide Ion
(PhO-)

Ethyl Acrylate
(CH2=CH-COOEt)

 Nucleophilic Attack (1,4)

Enolate Intermediate

Ethyl 3-phenoxypropionate

 Protonation (EtOH)

Hydrazine
(:NH2-NH2)

 Nucleophilic Acyl Substitution

Tetrahedral Intermediate

3-Phenoxypropanehydrazide

 Elimination of EtOH

Click to download full resolution via product page

Figure 2: Mechanistic pathway detailing the Michael addition and subsequent hydrazinolysis.
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Characterization & Quality Control
Verify the product identity using the following parameters.

Parameter Specification Method

Appearance White crystalline solid Visual

Melting Point

102–105 °C (Typical range for

class; determine

experimentally)

Capillary Method

IR Spectrum

3300–3200

(NH/NH2 stretch)1660–1640

(C=O[3] Amide I)1240

(Ar-O-C ether stretch)

FT-IR (KBr)

1H NMR

2.6 (t, 2H,

-C=O)

4.2 (t, 2H, O-

)

6.8–7.3 (m, 5H, Ar-H)

9.0 (br s, 1H, NH)

300/400 MHz (

)

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield (Step 1)
Incomplete reaction or

polymerization of acrylate.

Ensure anhydrous conditions

for NaOEt. Add hydroquinone

(cat.) to inhibit polymerization if

scaling up. Increase reflux

time.

Oily Product (Step 2)
Residual solvent or incomplete

crystallization.

Triturate the oil with cold

diethyl ether/hexane to induce

crystallization. Dry under high

vacuum.

Impurity: Phenol Smell Incomplete washing in Step 1.

Phenol inhibits crystallization.

Re-dissolve intermediate in

DCM and wash thoroughly with

1N NaOH.

Coloration (Pink/Brown)
Oxidation of phenol or

hydrazine impurities.

Recrystallize from

Ethanol/Water (9:1). Ensure

hydrazine is fresh and

colorless.
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Compound Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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